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Compound of Interest

Compound Name: Tricaprylyl citrate

Cat. No.: B12752589

Tricaprylyl Citrate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tricaprylyl citrate, a triester of citric acid
and caprylyl alcohol. It details its chemical identity, physicochemical properties, relevant
experimental protocols, and its role as a medium-chain triglyceride in various biological
signaling pathways. This document is intended to serve as a valuable resource for
professionals in research, scientific, and drug development fields.

Chemical Identification and Nomenclature

Tricaprylyl citrate is a distinct chemical entity with the following identifiers:
o |[UPAC Name: trioctyl 2-hydroxypropane-1,2,3-tricarboxylate[1]
e Synonyms: Trioctyl citrate, 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, trioctyl ester[1]

e CAS Number: Multiple CAS numbers are associated with this compound, with 76414-35-2,
125643-43-8, and 16502-99-1 being prominent.[1]

Physicochemical Properties
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A summary of the key physicochemical properties of tricaprylyl citrate is presented in the
table below. This data is essential for formulation development, analytical method development,
and understanding its behavior in various systems.

Property Value Reference
Molecular Formula C30H5607 [1]
Molecular Weight 528.76 g/mol PubChem
Appearance Colorless liquid

Solubility Insoluble in water

LogP (Octanol-Water Partition

Coefficient) 9.2 (Predicted) PubChem
Boiling Point Data not available
Melting Point Data not available
Density Data not available

Experimental Protocols
Synthesis of Tricaprylyl Citrate (Trioctyl Citrate)

The following protocol is adapted from a patented method for the synthesis of trioctyl citrate.[2]
This esterification reaction utilizes citric acid and n-octanol as reactants with a suitable catalyst.

Materials:

e Citric acid (0.1 mol)

e n-Octanol (0.45 mol)

o Toluene (10 ml, as a water-carrying agent)

e Naphthalenesulfonic acid methylal (0.3 g, as a catalyst)

e 5% Sodium bicarbonate (NaHCO3) solution
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e Anhydrous magnesium sulfate (MgSQa)
» Activated carbon

Equipment:

e 100 mL three-necked flask

» Electromagnetic stirrer

e Thermometer

e Reflux condenser

o Water separator (Dean-Stark apparatus)
« Filtration apparatus

e Rotary evaporator

e Separatory funnel

Procedure:

To the three-necked flask, add 0.1 mol of citric acid, 0.45 mol of n-octanol, and 10 ml of

toluene.
» Begin heating and stirring the mixture.

e Once the citric acid has completely dissolved, add 0.3 g of naphthalenesulfonic acid methylal
to the flask.

 Increase the temperature to initiate reflux and continue stirring. The water generated during
the reaction will be collected in the water separator.

» Monitor the reaction until no more water is collected in the separator (approximately 4
hours). The conversion rate can be monitored by measuring the acid value of the reaction
mixture according to standard methods (e.g., GB/T1668-1995).[2]
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 After the reaction is complete, cool the mixture and filter to remove the catalyst. The catalyst
can be recovered for reuse.

» The filtrate is then subjected to reduced pressure distillation to recover the excess n-octanol.
e Cool the remaining crude product to room temperature.

e Wash the crude product with 30 ml of 5% NaHCOs solution in a separatory funnel until the
aqueous layer is neutral.

o Separate the upper organic phase and dry it over anhydrous MgSOa.
« Filter to remove the drying agent.

» Decolorize the product using activated carbon to obtain a nearly colorless and transparent
trioctyl citrate.

Analytical Determination by High-Performance Liquid
Chromatography (HPLC)

An established HPLC method for a similar citrate ester, tributyl citrate, can be adapted for the
quantitative analysis of tricaprylyl citrate.[3] This reverse-phase HPLC method provides a
robust framework for purity assessment and quantification in various formulations.

Instrumentation and Columns:

¢ High-Performance Liquid Chromatograph (HPLC) system with a UV detector.
» Reverse-phase C18 column (e.g., Newcrom R1 or equivalent).
Chromatographic Conditions:

» Mobile Phase: A mixture of acetonitrile (MeCN) and water. Phosphoric acid can be added to
adjust the pH. For Mass Spectrometry (MS) compatibility, formic acid should be used instead
of phosphoric acid.[3] The exact ratio of MeCN to water should be optimized to achieve
adequate separation.

o Flow Rate: Typically 1.0 mL/min.
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» Detection: UV detection at an appropriate wavelength (e.g., 210 nm).
e Injection Volume: 10-20 pL.

e Column Temperature: Ambient or controlled (e.g., 25 °C).

Standard and Sample Preparation:

» Standard Solution: Prepare a stock solution of tricaprylyl citrate of known concentration in
a suitable solvent (e.g., acetonitrile or methanol). Prepare a series of working standards by
diluting the stock solution.

o Sample Solution: Dissolve the sample containing tricaprylyl citrate in the mobile phase or a
suitable solvent to achieve a concentration within the linear range of the assay. Filter the
sample solution through a 0.45 um filter before injection.

Analysis:

« Inject the standard solutions to establish a calibration curve by plotting peak area against
concentration.

« Inject the sample solution and determine the peak area of tricaprylyl citrate.

o Calculate the concentration of tricaprylyl citrate in the sample using the calibration curve.

Role in Biological Signaling Pathways

Tricaprylyl citrate, as a medium-chain triglyceride (MCT), is metabolized into medium-chain
fatty acids (MCFAs) which are involved in various cellular signaling pathways. These pathways
are critical in metabolism, inflammation, and cellular energy homeostasis.

PIBK/AKT and AMPK Signaling Pathways in Metabolism

MCTs have been shown to enhance mitochondrial biogenesis and metabolism, which is partly
mediated through the activation of the PISK/AKT and AMPK signaling pathways.[4] These
pathways are central to glucose and lipid metabolism.
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Caption: Activation of PISK/AKT and AMPK pathways by MCTs.

Modulation of Inflammatory and Metabolic Signaling

MCTs can influence inflammatory responses and metabolic regulation through various
signaling cascades. They have been shown to attenuate inflammatory pathways and modulate
hormone secretion related to metabolism.
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Caption: Modulation of inflammatory and metabolic pathways by MCTs.

Applications in Drug Development

Tricaprylyl citrate serves as a versatile excipient in pharmaceutical formulations. Its primary
functions include:

o Emollient and Skin Conditioning Agent: In topical and transdermal formulations, it enhances
skin feel and hydration.

e Solvent and Vehicle: Due to its lipophilic nature, it can be used to dissolve or suspend poorly
water-soluble active pharmaceutical ingredients (APIs), potentially enhancing their
bioavailability.

o Plasticizer: In the manufacturing of certain dosage forms, it can improve the flexibility and
durability of coatings and films.

o Component of Drug Delivery Systems: As an MCT, it is a suitable component for lipid-based
drug delivery systems such as self-emulsifying drug delivery systems (SEDDS),
nanoemulsions, and lipid nanoparticles. These systems can improve the solubility, stability,
and absorption of APIs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tricaprylyl citrate CAS number and IUPAC
nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12752589#tricaprylyl-citrate-cas-number-and-iupac-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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